Cas no 1505420-19-8 (2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

• Product Name: 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• CAS No: 1505420-19-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6567376
• PubChem ID: 79355226
• Update Time: 2025-10-28

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• 1(2H)-Pyridineacetic acid, 5-amino-4-methyl-2-oxo-
• 2-(5-Amino-4-methyl-2-oxopyridin-1(2h)-yl)acetic acid

• Inchi： 1S/C8H10N2O3/c1-5-2-7(11)10(3-6(5)9)4-8(12)13/h2-3H,4,9H2,1H3,(H,12,13)
• InChI Key： WGUQSHKUPGOWAW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(O)=O)C=C(N)C(C)=C1

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 409.9±45.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Additional information on 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

2-(5-Amino-4-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)Acetic Acid: A Comprehensive Overview

The compound 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS No. 1505420-19-8) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of dihydropyridines, which are well-known for their versatility and wide range of applications. The molecule's structure features a dihydropyridine ring system with substituents that include an amino group, a methyl group, and an acetic acid moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers. These compounds are known for their ability to modulate cellular signaling pathways, making them valuable in the treatment of cardiovascular diseases. The presence of the amino group and methyl group in this molecule enhances its ability to interact with biological systems, potentially leading to novel therapeutic applications.

The synthesis of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid involves a series of carefully controlled reactions that ensure the formation of the desired dihydropyridine ring system. Researchers have explored various synthetic pathways, including condensation reactions and cyclization processes, to optimize the yield and purity of this compound. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the molecular structure and verifying its identity.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to inhibit certain enzymes and modulate cellular pathways makes it a potential candidate for the development of new drugs targeting conditions such as hypertension and neurodegenerative diseases. Furthermore, the acetic acid moiety in the molecule contributes to its solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its pharmacokinetics, pharmacodynamics, and potential toxicity profiles. By leveraging computational tools such as molecular docking and quantum mechanics simulations, scientists can predict how this compound interacts with target proteins at the molecular level.

The dihydropyridine ring system is also known for its stability under physiological conditions, which enhances its suitability for therapeutic applications. The presence of electron-donating groups such as the methyl group further stabilizes the molecule and influences its electronic properties. This stability is crucial for ensuring that the compound remains effective over extended periods within the body.

In addition to its pharmaceutical applications, 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yli)acetic acid has shown potential in agricultural settings. Its ability to act as a plant growth regulator has been explored in recent studies, where it demonstrated enhanced crop yields under controlled conditions. This dual applicability underscores the versatility of dihydropyridine derivatives across multiple industries.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at a molecular level. Understanding how it interacts with cellular components will be essential for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive innovation in this field and pave the way for new drug discoveries.

In conclusion, 2-(5-amino-4-methyl-2-oxyo-dihydro-piridineinyl)acetic acid (CAS No. 1505420 19 8) represents a promising compound with diverse applications across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking novel solutions in drug development and agricultural science.